Cas no 2090144-59-3 ((3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride)
(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-sulfonyl chloride, 3,4-dihydro-4-methoxy-, (3R,4S)-rel-
- (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride
-
- Inchi: 1S/C10H11ClO4S/c1-14-10-7-4-2-3-5-8(7)15-6-9(10)16(11,12)13/h2-5,9-10H,6H2,1H3/t9-,10+/m1/s1
- InChI Key: UAPOLXAVTGYOTR-ZJUUUORDSA-N
- SMILES: C1OC2=CC=CC=C2[C@H](OC)[C@@H]1S(Cl)(=O)=O
(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-249736-1.0g |
(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride |
2090144-59-3 | 1.0g |
$0.0 | 2023-02-20 | ||
| Enamine | EN300-249736-1g |
(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride |
2090144-59-3 | 1g |
$0.0 | 2023-09-15 |
(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride
Recent Advances in the Application of (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride (CAS: 2090144-59-3) in Chemical Biology and Pharmaceutical Research
The compound (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride (CAS: 2090144-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This sulfonyl chloride derivative, characterized by its chiral benzopyran scaffold, has been employed as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions and serving as a precursor for novel drug candidates.
One of the most notable advancements involves the use of (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride in the design of covalent inhibitors targeting cysteine proteases. Researchers have demonstrated that the sulfonyl chloride moiety can selectively react with the thiol group of cysteine residues, leading to irreversible inhibition of enzymes such as cathepsins and caspases. This mechanism has been exploited in the development of potential therapeutics for cancer and inflammatory diseases, with preclinical studies showing promising results in terms of potency and selectivity.
In addition to its role in covalent inhibition, this compound has been utilized in the synthesis of sulfonamide-based libraries for high-throughput screening. The chiral center at the 3-position of the benzopyran ring introduces stereochemical diversity, which is critical for optimizing binding affinity and pharmacokinetic properties. Recent publications have reported the successful incorporation of this scaffold into lead compounds with improved metabolic stability and oral bioavailability, addressing longstanding challenges in drug discovery.
Another emerging application of (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride is in the field of chemical proteomics. By leveraging its reactivity, researchers have developed activity-based probes (ABPs) to profile enzyme activities in complex biological systems. These probes enable the identification of novel drug targets and the characterization of enzyme function in disease states, providing valuable insights for personalized medicine approaches. Recent studies have applied these tools to investigate dysregulated pathways in neurodegenerative disorders and infectious diseases.
Despite these advancements, challenges remain in the large-scale synthesis and purification of (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride. Recent efforts have focused on optimizing synthetic routes to improve yield and enantiomeric purity, with particular emphasis on green chemistry principles. Novel catalytic methods, including asymmetric organocatalysis and transition metal-catalyzed reactions, have shown promise in addressing these limitations.
Looking ahead, the unique properties of this compound position it as a valuable tool for medicinal chemistry and chemical biology research. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a building block for bifunctional molecules. As the field continues to evolve, (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride is expected to play an increasingly important role in the discovery of next-generation therapeutics.
2090144-59-3 ((3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)